molecular formula C12H16O5 B8315802 5-Hydroxy-1,3-adamantanedicarboxylic acid

5-Hydroxy-1,3-adamantanedicarboxylic acid

Cat. No. B8315802
M. Wt: 240.25 g/mol
InChI Key: PZGMISPWPRXBRZ-UHFFFAOYSA-N
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Description

5-Hydroxy-1,3-adamantanedicarboxylic acid is a useful research compound. Its molecular formula is C12H16O5 and its molecular weight is 240.25 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C12H16O5

Molecular Weight

240.25 g/mol

IUPAC Name

5-hydroxyadamantane-1,3-dicarboxylic acid

InChI

InChI=1S/C12H16O5/c13-8(14)10-1-7-2-11(4-10,9(15)16)6-12(17,3-7)5-10/h7,17H,1-6H2,(H,13,14)(H,15,16)

InChI Key

PZGMISPWPRXBRZ-UHFFFAOYSA-N

Canonical SMILES

C1C2CC3(CC1(CC(C2)(C3)O)C(=O)O)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 1.92 mol of 1,3-adamantanedicarboxylic acid, 192 mmol of N-hydroxyphthalimide, 1.83 mmol of cobalt (II) acetylacetonato and 1290 ml of acetic acid was stirred at 80° C. under an oxygen atmosphere (1 atm) for 24 hours. The reaction mixture was concentrated and then separated by the addition of ethyl acetate and water. Sodium chloride was added to the aqueous layer and the layer was extracted with ethyl acetate; the organic layer was dried on anhydrous magnesium sulfate and was concentrated. The caked crude purified product was washed with ethyl acetate to give 5-hydroxy-1,3-adamantanedicarboxylic acid (yield: 52.5%) at a conversion rate from 1,3-adamantanedicarboxylic acid of 75%.
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Synthesis routes and methods II

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To 900 ml of toulene were added 300 mmol of the obtained 5-hydroxy-1,3-adamantanedicarboxylic acid, 900 mmol of n-butanol and 30 mmol of sulfuric acid, and the resultant mixture was stirred under reflux of toluene for 5 hours. The reaction mixture was concentrated and subjected to column chromatogrpahy on a silica gel to give di-n-butyl 5-hydroxy-1,3-adamantanedicarboxylate in yield of 85.5% at a conversion rate from 5-hydroxy-1,3-adamantanedicarboxylic acid of 95%.
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